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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzonitrile

Cat. No.: B1305115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-3-nitrobenzonitrile is an aromatic organic compound with the chemical formula

C₈H₆N₂O₃. It features a benzene ring substituted with a methoxy group (-OCH₃), a nitro group

(-NO₂), and a nitrile group (-CN). This compound serves as a valuable building block in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals, owing to the

reactivity conferred by its functional groups.[1] Its characteristic pale yellow to light brown solid

appearance and solubility in common organic solvents make it suitable for a variety of chemical

transformations.[1] This guide provides a comprehensive overview of its chemical properties,

spectroscopic data, and a detailed synthesis protocol.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-Methoxy-3-nitrobenzonitrile is

presented below. It is important to note that the melting point varies between different suppliers.
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Property Value Source(s)

Molecular Formula C₈H₆N₂O₃ [1][2]

Molecular Weight 178.15 g/mol [3]

CAS Number 33224-23-6 [1][2]

Appearance Pale yellow to light brown solid [1]

Melting Point 126 - 129 °C [1]

148 - 151 °C [4]

Solubility

Soluble in organic solvents

such as ethanol and acetone;

limited solubility in water.

[1]

Synonyms

3-Nitro-4-methoxybenzonitrile,

p-Anisonitrile, 3-nitro-, 5-

Cyano-2-

methoxynitrobenzene,

Benzonitrile, 4-methoxy-3-

nitro-

[1]

Spectroscopic Data
¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-Methoxy-3-nitrobenzonitrile in CDCl₃ shows the following

characteristic peaks:
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Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

8.15 d 1H 2 Aromatic H

7.83 dd 1H 8.8 and 2 Aromatic H

7.20 d 1H 8.8 Aromatic H

4.05 s 3H -OCH₃

Source: Bio-protocol, 2021[4]

Mass Spectrometry
Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 4-Methoxy-3-nitrobenzonitrile
reveals a molecular ion peak (M+) at:

m/z Identity

178 M+

Source: Bio-protocol, 2021[4]

Experimental Protocols
Synthesis of 4-Methoxy-3-nitrobenzonitrile
A detailed two-step one-pot synthesis method starting from 4-methoxy-3-nitrobenzaldehyde

has been described.[4] The process involves the formation of an oxime intermediate followed

by dehydration to the nitrile.

Materials:

4-methoxy-3-nitrobenzaldehyde

Methanol (MeOH)
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Hydroxylamine hydrochloride (NH₂OH·HCl)

Pyridine

Dichloromethane (CH₂Cl₂)

Anhydrous Sodium Sulfate (Na₂SO₄)

Acetic anhydride

Procedure:

To a solution of 4-methoxy-3-nitrobenzaldehyde (870 mg, 4.80 mmol) in methanol (30 mL),

add hydroxylamine hydrochloride (334 mg, 4.80 mmol) and two drops of pyridine.

Reflux the mixture for 24 hours.

Evaporate the solvent.

Dissolve the obtained residue in dichloromethane and wash with water.

Dry the organic layer over anhydrous Na₂SO₄ and evaporate the solvent under vacuum.

Dissolve the residue in 15 mL of pyridine.

Add acetic anhydride (1 mL) to the mixture.

Stir the reaction at room temperature for 9 hours.

Treat the reaction mixture with 2N HCl and extract with dichloromethane.

Evaporate the solvent to obtain the crude product. The reported yield of the crude product is

80% (685 mg) and it was used without further purification.[4]

Experimental Workflow:
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Synthesis of 4-Methoxy-3-nitrobenzonitrile

Start:
4-methoxy-3-nitrobenzaldehyde

Reflux with NH₂OH·HCl
and Pyridine in MeOH

(24 hours)

Evaporate Solvent

Dissolve in CH₂Cl₂
and Wash with Water

Dry over Na₂SO₄

and Evaporate Solvent

Dissolve in Pyridine

Add Acetic Anhydride

Stir at Room Temperature
(9 hours)

Workup with 2N HCl
and Extract with CH₂Cl₂

Evaporate Solvent

End:
4-Methoxy-3-nitrobenzonitrile

(Crude Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Methoxy-3-nitrobenzonitrile.
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Biological Activity
Currently, there is no publicly available information regarding the specific biological activity of 4-
Methoxy-3-nitrobenzonitrile, including its involvement in signaling pathways, enzyme

inhibition, or receptor binding. Further research is required to elucidate the pharmacological

and toxicological profile of this compound.

Safety Information
4-Methoxy-3-nitrobenzonitrile should be handled with care as it may pose health risks if

inhaled or ingested.[1] Standard laboratory safety protocols, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat, are recommended when

handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
4-Methoxy-3-nitrobenzonitrile is a valuable synthetic intermediate with well-defined chemical

and physical properties. This guide provides essential technical information, including

spectroscopic data and a detailed synthesis protocol, to support its use in research and

development. The absence of data on its biological activity highlights an area for future

investigation to fully understand the potential applications and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methoxy-3-
nitrobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305115#4-methoxy-3-nitrobenzonitrile-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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